Cas no 93919-04-1 (Butanoic acid,2-methyl-5-(1-methylethenyl)-2-cyclohexen-1-yl ester)

• Product name: Butanoic acid,2-methyl-5-(1-methylethenyl)-2-cyclohexen-1-yl ester
• CAS No: 93919-04-1
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 803801
• PubChem ID: 16205868

Butanoic acid,2-methyl-5-(1-methylethenyl)-2-cyclohexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-methyl-5-(1-methylethenyl)-2-cyclohexen-1-yl ester
• (2-methyl-5-prop-1-en-2-ylcyclohex-2-en-1-yl) butanoate
• 2-methyl-5-(1-methylvinyl)-2-cyclohexen-1-yl butyrate
• NS00063860
• Carvyl butyrate
• EINECS 299-987-0
• Butanoic acid, 2-methyl-5-(1-methylethenyl)-2-cyclohexen-1-yl ester
• DTXSID60869150
• 93919-04-1
• 2-Methyl-5-(1-propen-2-yl)-2-cyclohexen-1-yl butanoate

• Inchi： InChI=1S/C14H22O2/c1-5-6-14(15)16-13-9-12(10(2)3)8-7-11(13)4/h7,12-13H,2,5-6,8-9H2,1,3-4H3
• InChI Key： NFYWZJFDZXGDJZ-UHFFFAOYSA-N
• SMILES： CCCC(=O)OC1CC(CC=C1C)C(=C)C

Computed Properties

• Exact Mass: 222.161979940g/mol
• Monoisotopic Mass: 222.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids